Cas no 625386-56-3 (4-(1H-pyrrolo[2,3-b]pyridin-3-ylmethyl)-1-Piperazinecarboxaldehyde)

• Product Name: 4-(1H-pyrrolo[2,3-b]pyridin-3-ylmethyl)-1-Piperazinecarboxaldehyde
• CAS No: 625386-56-3
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• CID: 1115037
• PubChem ID: 71385440
• Update Time: 2025-04-20

4-(1H-pyrrolo[2,3-b]pyridin-3-ylmethyl)-1-Piperazinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrrolo[2,3-b]pyridin-3-ylmethyl)-1-Piperazinecarboxaldehyde
• 4-(1H-pyrrolo[2,3-b]pyridin-3-ylmethyl)piperazine-1-carbaldehyde
• 3-{[(4-formyl)piperazin-1-yl]-methyl}-1h-pyrrolo[2,3-b]pyridine
• SY353111
• 4-[(1H-Pyrrolo[2,3-b]pyridin-3-yl)methyl]piperazine-1-carbaldehyde
• DTXSID00807672
• 625386-56-3
• 4-((1H-Pyrrolo[2,3-b]pyridin-3-yl)methyl)piperazine-1-carbaldehyde
• MFCD29070761
• 4-[(7-Azaindole-3-yl)methyl]piperazine-1-carbaldehyde

• Inchi： 1S/C13H16N4O/c18-10-17-6-4-16(5-7-17)9-11-8-15-13-12(11)2-1-3-14-13/h1-3,8,10H,4-7,9H2,(H,14,15)
• InChI Key： HEDHGZUZZANXPL-UHFFFAOYSA-N
• SMILES： O=CN1CCN(CC2=CNC3C2=CC=CN=3)CC1

Computed Properties

• Exact Mass: 244.13258
• Monoisotopic Mass: 244.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• PSA: 52.23